Cas no 1806883-93-1 (2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid
• CAS No: 1806883-93-1
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4885036
• Update Time: 2025-06-08

2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C8H5BrF3NO2/c9-1-4-6(10)5(8(14)15)3(2-13-4)7(11)12/h2,7H,1H2,(H,14,15)
• InChI Key： ZELAKIISSOXGDU-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)O)C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid (CAS No. 1806883-93-1)

2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid, identified by its CAS number 1806883-93-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromomethyl and difluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

The structure of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid features a pyridine core with functional groups strategically positioned to facilitate further chemical modifications. The bromomethyl group at the 2-position provides a reactive site for nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. Meanwhile, the difluoromethyl group at the 5-position contributes to the compound's overall electronic properties, influencing its interactions with biological targets. The carboxylic acid moiety at the 4-position further expands its synthetic utility, enabling conjugation with amines or other nucleophiles through amide bond formation.

In recent years, fluorinated heterocycles have become a cornerstone in drug discovery due to their ability to modulate enzyme activity and receptor binding. Among these, pyridine derivatives have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The synthetic applications of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid are particularly noteworthy, as it serves as a versatile building block for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are widely used in oncology. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By incorporating the bromomethyl and difluoromethyl groups, researchers can design molecules that selectively inhibit specific kinases, thereby disrupting tumor growth and proliferation. For instance, studies have demonstrated that derivatives of this compound can target tyrosine kinases, which are overexpressed in many solid tumors.

Additionally, the fluorinated pyridine scaffold has been explored in the development of antiviral agents. The electron-withdrawing nature of fluorine atoms can enhance binding affinity to viral proteases and polymerases, leading to more effective inhibition of viral replication. Recent research has highlighted the potential of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid as a precursor for antiviral drugs targeting RNA viruses such as influenza and HIV. The bromomethyl group allows for easy functionalization, enabling the introduction of additional pharmacophores that improve drug efficacy and reduce resistance.

The pharmacokinetic properties of compounds derived from this intermediate are also of great interest. Fluorine atoms are known to increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This characteristic is particularly advantageous for oral drugs, as it ensures prolonged circulation and sustained therapeutic effects. Furthermore, fluorine substitution can enhance passive diffusion across biological membranes, improving bioavailability.

In academic research, 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid has been employed in various high-throughput screening (HTS) campaigns to identify novel drug candidates. Its structural features make it an ideal candidate for library synthesis, where large numbers of analogs can be generated and tested for biological activity. Several studies have reported promising results from HTS programs using this compound as a scaffold, leading to the discovery of lead compounds with potential therapeutic applications.

The role of fluorination in medicinal chemistry cannot be overstated. Fluoroaromatics and heterocycles exhibit unique physicochemical properties that make them highly suitable for drug development. The ability to fine-tune electronic distributions and metabolic profiles through strategic fluorination has led to numerous FDA-approved drugs over the past decade. As such, compounds like 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid continue to be indispensable tools in modern drug discovery.

Looking ahead, advancements in synthetic methodologies will likely expand the utility of this compound even further. Techniques such as transition-metal-catalyzed cross-coupling reactions will enable more efficient derivatization strategies, allowing researchers to access complex molecular architectures with greater ease. Additionally, computational modeling and machine learning approaches are being increasingly employed to predict biological activity and optimize lead compounds derived from this intermediate.

In conclusion,2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid (CAS No. 1806883-93-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable asset in the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,this compound is poised to play an essential role in future drug discovery efforts.